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Compound of Interest

Compound Name: 2-Myristyldipalmitin

Cat. No.: B1198162 Get Quote

Application Note: Quantitative Analysis of 2-
Myristyldipalmitin
Introduction

2-Myristyldipalmitin is a specific triglyceride (TG) molecule composed of a glycerol backbone

esterified with two palmitic acid molecules and one myristic acid molecule, with the myristic

acid located at the sn-2 position. The precise quantification of specific triglyceride isomers like

2-Myristyldipalmitin in complex biological or pharmaceutical mixtures is crucial for

understanding lipid metabolism, ensuring the quality of lipid-based drug delivery systems, and

for food science applications.[1][2] This document outlines detailed protocols for the

quantification of 2-Myristyldipalmitin using High-Performance Liquid Chromatography-Mass

Spectrometry (HPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Challenges

The primary challenge in analyzing 2-Myristyldipalmitin is its differentiation from other

isomeric forms (e.g., 1-Myristyldipalmitin) and its separation from a complex matrix of other

lipids. Chromatographic separation is essential to resolve these isomers, while mass

spectrometry provides the specificity needed for accurate identification and quantification.[3]
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The general workflow for quantifying 2-Myristyldipalmitin involves several key stages, from

sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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